Cas no 17614-69-6 (Sodium 4-isothiocyanatobenzene-1-sulfonate)

• Product Name: Sodium 4-isothiocyanatobenzene-1-sulfonate
• CAS No: 17614-69-6
• Molecular Formula: C₇H₄NNaO₃S₂
• Molecular Weight: 237.23100
• MDL: MFCD00007498
• CID: 906411
• PubChem ID: 23666321

Sodium 4-isothiocyanatobenzene-1-sulfonate Properties

Names and Identifiers

• 4-isothiocyanatobenzenesulfonic acid, sodium salt monohydrate
• 4-SULPHOPHENYL ISOTHIOCYANATE, SODIUM SALT
• 4-Isothiocyanatobenzenesulfonic acid sodium salt
• 4-Isothiocyanato-benzolsulfonsaeure,Natrium-Salz
• 4-SULFOPHENYL ISOTHIO
• 4-sulfophenylisothiocyanate sodium salt
• Benzenesulfonic acid,4-isothiocyanato-,sodium salt
• Benzenesulfonic acid,p-isothiocyanato-,sodium salt
• sodium 4-isothiocyanatobenzene-1-sulphonate
• sodium p-isothiocyanatobenzenesulfonate
• sodium p-isothiocyanatobenzenesulphonate monohydrate
• NSC523872
• sodium 4-isothiocyanatobenzene-1-sulfonate
• 4-SULFOPHENYL ISOTHIOCYANATE, SODIUM SALT MONOHYDRATE
• 4-SULFOPHENYL ISOTHIOCYANATE, SODIUM SALT
• Benzenesulfonic acid, p-isothiocyanato-, sodium salt
• Benzenesulfonic acid, 4-isothiocyanato-, sodium salt
• DS-007034
• F8880-1702
• Benzenesulfonic acid,4-isothiocyanato-, sodium salt (1:1)
• NSC 523872
• DTXSID2066222
• sodium;4-isothiocyanatobenzenesulfonate
• SCHEMBL1483567
• 17614-69-6
• Sodium 4-isothiocyanatobenzenesulfonate
• EINECS 241-589-6
• 76274-62-9
• AKOS026676541
• EN300-1697018
• XYARUYHGTRIFSR-UHFFFAOYSA-M
• Benzenesulfonic acid, 4-isothiocyanato-, sodium salt (1:1)

• MDL： MFCD00007498
• InChIKey： XYARUYHGTRIFSR-UHFFFAOYSA-M
• Inchi： InChI=1S/C7H5NO3S2.Na/c9-13(10,11)7-3-1-6(2-4-7)8-5-12;/h1-4H,(H,9,10,11);/q;+1/p-1
• SMILES： C1=CC(=CC=C1N=C=S)S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 236.95300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 236.95302962g/mol
• Heavy Atom Count: 14
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• LogP: 2.40580
• PSA: 110.03000

Sodium 4-isothiocyanatobenzene-1-sulfonate Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• Dangerous goods sign：
• Risk Phrases： 42
• FLUKA BRAND F CODES：10-21

Sodium 4-isothiocyanatobenzene-1-sulfonate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives